Cas no 5445-28-3 (Propan-2-yl 2-bromoheptanoate)

• Product Name: Propan-2-yl 2-bromoheptanoate
• CAS No: 5445-28-3
• MF: C₁₀H₁₉BrO₂
• MW: 251.160662889481
• CID: 941348
• PubChem ID: 228842
• Update Time: 2025-04-19

Propan-2-yl 2-bromoheptanoate Chemical and Physical Properties

Names and Identifiers

• Propan-2-yl 2-bromoheptanoate
• AC1L5GIX
• AC1Q244C
• AG-J-08662
• AR-1L1922
• CTK5A1076
• NSC21988
• NSC-21988
• 5445-28-3
• DTXSID30281562

• Inchi： 1S/C10H19BrO2/c1-4-5-6-7-9(11)10(12)13-8(2)3/h8-9H,4-7H2,1-3H3
• InChI Key： AEHIJYHFKVIIAE-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC(C)C)CCCCC

Computed Properties

• Exact Mass: 250.05687
• Monoisotopic Mass: 250.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 233.2°C at 760 mmHg
• Flash Point: 105.6°C
• Refractive Index: 1.46
• PSA: 26.3
• LogP: 3.28180